Cas no 68161-70-6 (5-Cyclohexylamino-1,3,4thiadiazole-2-thiol)
68161-70-6 structure
Product Name:5-Cyclohexylamino-1,3,4thiadiazole-2-thiol
CAS No:68161-70-6
MF:C8H13N3S2
MW:215.338918447495
MDL:MFCD00087298
CID:969324
PubChem ID:708403
Update Time:2025-09-23
5-Cyclohexylamino-1,3,4thiadiazole-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-(cyclohexylamino)-1,3,4-thiadiazole-2(3H)-thione
- 5-(cyclohexylamino)-3H-1,3,4-thiadiazole-2-thione
- 5-CYCLOHEXYLAMINO-[1,3,4]THIADIAZOLE-2-THIOL
- 5-(cyclohexylamino)-1,3,4-thiadiazole-2-thiol
- 5-cyclohexylamino-3H-[1,3,4]thiadiazole-2-thione
- Oprea1_401350
- EN300-03406
- Z56840055
- Maybridge1_007127
- MFCD00126030
- SCHEMBL10559799
- MLS003106333
- CCG-54765
- BS-29380
- 5-CYCLOHEXYLAMINO-1,3,4-THIADIAZOLE-2(3H)-THIONE
- SR-01000643837-1
- SMR001811275
- HMS561L21
- CHEMBL3187771
- AKOS000116438
- NSC150541
- NSC-150541
- 68161-70-6
- PALMATINECHLORIDEHYDRATE
- DTXSID60351747
- CS-0207012
- 5-Cyclohexylamino-1,3,4thiadiazole-2-thiol
-
- MDL： MFCD00087298
- Inchi： 1S/C8H13N3S2/c12-8-11-10-7(13-8)9-6-4-2-1-3-5-6/h6H,1-5H2,(H,9,10)(H,11,12)
- InChI Key： JOPULZODGGQCOM-UHFFFAOYSA-N
- SMILES： S1C(NN=C1NC1CCCCC1)=S
Computed Properties
- Exact Mass: 215.05500
- Monoisotopic Mass: 215.05508977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 93.8Ų
Experimental Properties
- PSA: 101.04000
- LogP: 3.01830
5-Cyclohexylamino-1,3,4thiadiazole-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C986130-10mg |
5-Cyclohexylamino-[1,3,4]thiadiazole-2-thiol |
68161-70-6 | 10mg |
$64.00 | 2023-05-18 | ||
| TRC | C986130-25mg |
5-Cyclohexylamino-[1,3,4]thiadiazole-2-thiol |
68161-70-6 | 25mg |
$69.00 | 2023-05-18 | ||
| TRC | C986130-50mg |
5-Cyclohexylamino-[1,3,4]thiadiazole-2-thiol |
68161-70-6 | 50mg |
$98.00 | 2023-05-18 | ||
| TRC | C986130-100mg |
5-Cyclohexylamino-[1,3,4]thiadiazole-2-thiol |
68161-70-6 | 100mg |
$144.00 | 2023-05-18 | ||
| abcr | AB317195-100 mg |
5-Cyclohexylamino-[1,3,4]thiadiazole-2-thiol; 95% |
68161-70-6 | 100 mg |
€178.00 | 2023-07-19 | ||
| abcr | AB317195-250 mg |
5-Cyclohexylamino-[1,3,4]thiadiazole-2-thiol; 95% |
68161-70-6 | 250 mg |
€314.00 | 2023-07-19 | ||
| Chemenu | CM450846-1g |
5-CYCLOHEXYLAMINO-[1,3,4]THIADIAZOLE-2-THIOL |
68161-70-6 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Enamine | EN300-25116-0.05g |
5-(cyclohexylamino)-1,3,4-thiadiazole-2-thiol |
68161-70-6 | 94% | 0.05g |
$93.0 | 2023-02-14 | |
| Enamine | EN300-25116-0.1g |
5-(cyclohexylamino)-1,3,4-thiadiazole-2-thiol |
68161-70-6 | 94% | 0.1g |
$139.0 | 2023-02-14 | |
| Enamine | EN300-25116-0.25g |
5-(cyclohexylamino)-1,3,4-thiadiazole-2-thiol |
68161-70-6 | 94% | 0.25g |
$198.0 | 2023-02-14 |
5-Cyclohexylamino-1,3,4thiadiazole-2-thiol Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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